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Compound of Interest

Compound Name: Hexyl salicylate

cat. No.: B1212152

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of hexyl
salicylate, a benzoate ester widely utilized in the fragrance and cosmetic industries. While not
typically a subject of drug development signaling pathway research, its molecular
characteristics are of interest to chemical researchers.

Quantitative Data Summary

The following table summarizes the key quantitative properties of hexyl salicylate for easy
reference and comparison.[1][2][3]
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Property Value Source
PubChem[1],
Molecular Formula C13H1803 ChemicalBook[2], Sigma-
Aldrich
PubChem[1],
Molecular Weight 222.28 g/mol ChemicalBook[2],
Consolidated Chemical[3]
Appearance Colorless to pale yellow liquid Consolidated Chemical[3]
N ) ChemicalBook[2], Sigma-
Boiling Point 290 °C
Aldrich
) ChemicalBook[2], Sigma-
Density 1.04 g/mL at 25 °C )
Aldrich
Refractive Index 1.505 at 20 °C ChemicalBook[2]
PubChem[1],
CAS Number 6259-76-3 ChemicalBook[2],

Consolidated Chemical[3]

Experimental Protocols & Signhaling Pathways

Hexyl salicylate is primarily characterized by its physical and chemical properties relevant to

its application in perfumery and cosmetics, such as its floral-green scent profile and stability in

various formulations.[2][4] The available scientific literature does not indicate its involvement in

specific biological signaling pathways or complex experimental workflows typical of drug

development research. Its primary function is as a fragrance ingredient and fixative.[4]

Logical Relationships and Molecular Structure

To visualize the chemical nature of hexyl salicylate, a logical diagram illustrating the

esterification relationship between its constituent molecules, salicylic acid and 1-hexanol, is

provided below.
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Caption: Logical diagram of the formation of Hexyl Salicylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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